Cas no 2172019-62-2 (2-(2-cyanocyclopentyl)oxyacetic acid)

• Product Name: 2-(2-cyanocyclopentyl)oxyacetic acid
• CAS No: 2172019-62-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5897767
• PubChem ID: 165592494
• Update Time: 2025-08-05

2-(2-cyanocyclopentyl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyanocyclopentyl)oxyacetic acid
• 2172019-62-2
• 2-[(2-cyanocyclopentyl)oxy]acetic acid
• EN300-1627789

• Inchi： 1S/C8H11NO3/c9-4-6-2-1-3-7(6)12-5-8(10)11/h6-7H,1-3,5H2,(H,10,11)
• InChI Key： ZWZOXFWLONNFGG-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CCCC1C#N

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.3Ų

Additional information on 2-(2-cyanocyclopentyl)oxyacetic acid

2-(2-Cyanocyclopentyl)oxyacetic Acid: A Comprehensive Overview

The compound 2-(2-cyanocyclopentyl)oxyacetic acid, with the CAS number NO2172019-62-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its intricate composition, combining a cyclopentyl ring with a cyan group and an oxyacetic acid moiety. This combination makes it a versatile compound with promising prospects in drug discovery, material science, and environmental chemistry.

The structural integrity of 2-(2-cyanocyclopentyl)oxyacetic acid lies in its ability to form strong hydrogen bonds due to the presence of the oxyacetic acid group. This feature enhances its solubility in polar solvents, making it suitable for various chemical reactions. Recent studies have highlighted its role as a building block in synthesizing bioactive compounds, particularly in the development of enzyme inhibitors and receptor agonists. The cyclopentyl ring adds rigidity to the molecule, which is crucial for maintaining specific conformational requirements in biological systems.

In terms of synthesis, 2-(2-cyanocyclopentyl)oxyacetic acid can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. Researchers have explored green chemistry approaches to optimize its synthesis, reducing environmental impact while maintaining high yields. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times and improve product purity.

The application of 2-(2-cyanocyclopentyl)oxyacetic acid extends beyond traditional chemical synthesis. Recent advancements in polymer science have utilized this compound as a monomer for producing biodegradable polymers. Its ability to form robust polymer networks makes it an attractive candidate for sustainable materials development. Additionally, its role in catalysis has been explored, with studies demonstrating its potential as a ligand in transition metal-catalyzed reactions.

From an environmental perspective, 2-(2-cyanocyclopentyl)oxyacetic acid has shown promise in bioremediation applications. Its ability to chelate heavy metals and facilitate their removal from contaminated environments has been extensively studied. Recent research has focused on enhancing its efficiency through functionalization with additional coordinating groups, further expanding its utility in environmental protection.

In conclusion, 2-(2-cyanocyclopentyl)oxyacetic acid stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with ongoing research into novel synthesis methods and applications, ensure that this compound will continue to play a pivotal role in advancing modern chemistry and related fields.